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Compound of Interest

Compound Name: Heptylamine

Cat. No.: B089852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptylamine, also known as 1-aminoheptane or n-heptylamine, is a primary alkylamine with

the chemical formula CH₃(CH₂)₆NH₂. It is a versatile chemical intermediate with applications in

various fields, including organic synthesis, analytical chemistry, and materials science. In the

context of drug development, its properties as a primary amine make it a useful building block

for the synthesis of more complex molecules and a valuable tool in analytical methodologies.

This technical guide provides an in-depth overview of the core chemical and physical

properties of heptylamine, detailed experimental protocols for their determination, and

visualizations of key processes.

Chemical and Physical Properties
Heptylamine is a colorless to slightly yellow liquid at room temperature with a characteristic

amine odor.[1][2] Its properties are largely dictated by the presence of the polar amino group at

the end of a nonpolar seven-carbon alkyl chain. This structure imparts both hydrophilic and

lipophilic characteristics to the molecule.

Data Presentation: Core Properties
The following tables summarize the key physical and chemical properties of heptylamine,

compiled from various sources.

Table 1: General and Physical Properties of Heptylamine
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Property Value References

Molecular Formula C₇H₁₇N [1][3]

Molecular Weight 115.22 g/mol [4][5][6]

Appearance
Clear, colorless to slightly

yellow liquid
[1][2]

Odor Amine-like, fishy [2]

Density 0.777 g/mL at 25 °C [4][5]

Boiling Point 154-156 °C [1][4][5]

Melting Point -23 °C [3][7]

Flash Point 44 °C (closed cup) [8]

Vapor Pressure 2.89 mmHg at 25 °C [9]

Refractive Index (n20/D) 1.424 [4][5]

pKa 10.67 at 25 °C [9]

Table 2: Solubility Profile of Heptylamine

Solvent Solubility References

Water
Slightly soluble (6791 mg/L at

25 °C)
[9]

Ethanol Miscible

Ether Miscible

5% HCl Soluble [10]

Table 3: Identification and Safety Information for Heptylamine
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Identifier/Parameter Value References

CAS Number 111-68-2 [1][7]

EC Number 203-895-8 [5]

Beilstein Registry Number 1731688 [5]

Hazard Statements
H226, H301, H314, H317,

H411
[8]

Signal Word Danger [8]

Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of heptylamine, as well as a common synthesis route and an analytical

application.

Determination of Boiling Point (Micro-Boiling Point
Method)
Objective: To determine the boiling point of a small sample of heptylamine.

Materials:

Heptylamine sample

Capillary tube (sealed at one end)

Thermometer

Thiele tube or similar heating apparatus

Mineral oil

Bunsen burner or hot plate

Procedure:
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Introduce a small amount of heptylamine into a small test tube.

Place a capillary tube, sealed at one end, open end down into the heptylamine sample.

Attach the test tube to a thermometer using a rubber band or wire.

Place the assembly into a Thiele tube containing mineral oil, ensuring the heptylamine
sample is below the oil level.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed, then remove

the heat source.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.

Determination of Density (Pycnometer Method)
Objective: To accurately determine the density of heptylamine.

Materials:

Heptylamine sample

Pycnometer (a specific gravity bottle of a known volume)

Analytical balance

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty pycnometer on an analytical balance and record the mass (m₁).
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Fill the pycnometer with heptylamine, ensuring there are no air bubbles.

Place the stopper in the pycnometer and allow any excess liquid to overflow.

Carefully wipe the outside of the pycnometer dry.

Weigh the filled pycnometer and record the mass (m₂).

Measure the temperature of the heptylamine.

The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the calibrated

volume of the pycnometer.

Determination of Solubility in Water (Flask Method)
Objective: To determine the solubility of heptylamine in water at a specific temperature.

Procedure:

Add an excess amount of heptylamine to a known volume of distilled water in a flask.

Stopper the flask and shake it vigorously at a constant temperature for an extended period

(e.g., 24 hours) to ensure equilibrium is reached.

Allow the mixture to stand undisturbed until the two phases have clearly separated.

Carefully withdraw a known volume of the aqueous layer using a pipette, being cautious not

to disturb the undissolved heptylamine.

Determine the concentration of heptylamine in the aqueous sample using a suitable

analytical method, such as gas chromatography or titration with a standard acid.

The solubility is expressed as the mass of heptylamine per volume of water (e.g., mg/L).[11]

Synthesis of n-Heptylamine from Heptaldoxime
Objective: To synthesize n-heptylamine via the reduction of heptaldoxime.[12][13]

Materials:
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Heptaldoxime

Absolute ethanol

Sodium metal

Water

Concentrated Hydrochloric Acid

40% Potassium Hydroxide solution

Solid Potassium Hydroxide

Procedure:

Dissolve heptaldoxime in absolute ethanol in a round-bottomed flask equipped with a reflux

condenser and heat to boiling.

Once boiling, turn off the heat and add strips of sodium metal through the condenser at a

rate that maintains the boiling.

After all the sodium has dissolved, cool the flask and dilute the contents with water.

Distill the mixture, collecting the distillate in a solution of hydrochloric acid.

Remove the ethanol and water from the distillate under reduced pressure to crystallize the

heptylamine hydrochloride.

Cool the flask and add a 40% potassium hydroxide solution to liberate the free amine.

Separate the amine layer and dry it with solid potassium hydroxide.

Distill the dried amine to obtain pure n-heptylamine, collecting the fraction at 152-157 °C.

[12][13]

Mandatory Visualizations
Synthesis of n-Heptylamine Workflow
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Caption: Workflow for the synthesis of n-heptylamine from heptaldoxime.

Heptylamine as an Internal Standard in HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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